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Compound of Interest

Compound Name: 2-Methyloctacosane

Cat. No.: B072815 Get Quote

Essential Safety and Handling Guide for 2-
Methyloctacosane
For researchers, scientists, and drug development professionals, ensuring safe handling of all

laboratory chemicals is paramount. This guide provides essential, immediate safety and

logistical information for the handling and disposal of 2-Methyloctacosane, a long-chain

branched alkane.

Chemical and Physical Properties

2-Methyloctacosane is a saturated hydrocarbon.[1] At room temperature, it exists as a

colorless, odorless solid.[1] It possesses low volatility and is very hydrophobic, meaning it is

practically insoluble in water but soluble in organic solvents.[1][2]
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Property Value Source

Molecular Formula C29H60 [3][4]

Molecular Weight 408.79 g/mol [2]

Melting Point 43.7 °C (estimate) [3]

Boiling Point 413.9 °C at 760 mmHg [3]

Flash Point 158.8 °C [3]

Vapor Pressure 1.11E-06 mmHg at 25°C [3]

Density 0.805 g/cm³ [3]

Hazard Identification and Personal Protective Equipment (PPE)

While specific toxicity data for 2-Methyloctacosane is limited, the primary hazards associated

with long-chain alkanes are generally low.[5] However, adherence to standard laboratory safety

protocols is crucial. The following personal protective equipment is recommended to minimize

exposure and ensure safety.

Recommended Personal Protective Equipment (PPE)

Protection Type Recommended Equipment Standard

Eye/Face Protection
Tightly fitting safety goggles

with side-shields.

EN 166 (EU) or NIOSH (US)

approved.[5]

Skin Protection

Impervious, flame-retardant

clothing or lab coat. Chemical-

resistant gloves (e.g., nitrile).

Appropriate for the tasks being

performed.

Respiratory Protection

Generally not required under

normal use with adequate

ventilation. If dust or aerosols

are generated, or if exposure

limits are exceeded, a full-face

respirator is recommended.

NIOSH approved.[5]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.lookchem.com/ProductWholeProperty_LCPL429152.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyloctacosane
https://cannabisdatabase.ca/compounds/CDB000167
https://www.lookchem.com/ProductWholeProperty_LCPL429152.htm
https://www.lookchem.com/ProductWholeProperty_LCPL429152.htm
https://www.lookchem.com/ProductWholeProperty_LCPL429152.htm
https://www.lookchem.com/ProductWholeProperty_LCPL429152.htm
https://www.lookchem.com/ProductWholeProperty_LCPL429152.htm
https://www.benchchem.com/product/b072815?utm_src=pdf-body
https://www.echemi.com/sds/27-methyloctacosane-pid_Seven12061.html
https://www.echemi.com/sds/27-methyloctacosane-pid_Seven12061.html
https://www.echemi.com/sds/27-methyloctacosane-pid_Seven12061.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072815?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Operational Plan: Handling and Storage

Handling:

Handle in a well-ventilated area to avoid the formation of dust.[6]

Avoid contact with skin and eyes.[6]

Take precautionary measures against static discharge.[7]

Use non-sparking tools.[6]

Wash hands thoroughly after handling.

Storage:

Store in a cool, dry, and well-ventilated place.[7]

Keep containers tightly closed when not in use.[7]

Store away from strong oxidizing agents.[8]

First-Aid Measures

Exposure Route First-Aid Procedure

Inhalation
Move the individual to fresh air. If breathing is

difficult, provide oxygen.

Skin Contact

Remove contaminated clothing immediately.

Wash the affected area with soap and plenty of

water.

Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water and consult a physician.
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Disposal Plan

Dispose of 2-Methyloctacosane and any contaminated materials in accordance with all

applicable federal, state, and local environmental regulations. Do not allow the chemical to

enter drains.[6] Waste should be collected in suitable, closed containers for disposal.[6]

Experimental Workflow for Safe Handling
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Workflow for Safe Handling of 2-Methyloctacosane
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Caption: Workflow for the safe handling of 2-Methyloctacosane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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